Cas no 1218790-68-1 (2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid)

• Product Name: 2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
• CAS No: 1218790-68-1
• MF: C₁₀H₁₃BF₃NO₃
• MW: 263.021333456039
• MDL: MFCD15143472
• CID: 829214
• PubChem ID: 53216372
• Update Time: 2025-04-19

2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
• (2-Isobutoxy-5-(trifluoromethyl)-pyridin-3-yl)boronic acid
• 2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
• ACMC-209ai9
• AG-L-21157
• AK-85027
• ANW-17887
• CTK4B2841
• KB-24703
• MolPort-015-142-892
• (2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronicacid
• Boronic acid, B-[2-(2-methylpropoxy)-5-(trifluoromethyl)-3-pyridinyl]-
• 1218790-68-1
• XNIVHYIBMDZMCA-UHFFFAOYSA-N
• AT15527
• 2-(2-METHYLPROPOXY)-5-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID
• AKOS015837532
• BS-21176
• [2-(2-methylpropoxy)-5-(trifluoromethyl)pyridin-3-yl]boronic acid
• CS-0174151
• DTXSID00681616
• MFCD15143472
• DB-365139

• MDL： MFCD15143472
• Inchi： 1S/C10H13BF3NO3/c1-6(2)5-18-9-8(11(16)17)3-7(4-15-9)10(12,13)14/h3-4,6,16-17H,5H2,1-2H3
• InChI Key： XNIVHYIBMDZMCA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(B(O)O)=C1)OCC(C)C)(F)F

Computed Properties

• Exact Mass: 263.0940579g/mol
• Monoisotopic Mass: 263.0940579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų